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Compound of Interest

Compound Name: N-Desmethyl Pimavanserin

Cat. No.: B1344363 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of high-

purity analytical standards is a critical step in ensuring the accuracy and validity of experimental

results. This guide provides an in-depth overview of sourcing N-Desmethyl Pimavanserin, the

primary active metabolite of Pimavanserin, for analytical purposes.[1][2][3]

N-Desmethyl Pimavanserin, also known as AC-279, is a key compound in pharmacokinetic

and metabolism studies of Pimavanserin.[2][4] Pimavanserin is primarily metabolized by the

cytochrome P450 enzymes CYP3A4 and CYP3A5 to form this active metabolite.[5]

Suppliers and Product Specifications
Several reputable suppliers offer N-Desmethyl Pimavanserin as a reference standard or for

research use. The table below summarizes key quantitative data from various suppliers to

facilitate comparison.
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Experimental Protocols
While specific experimental protocols are often developed and validated in-house, the following

provides a generalized methodology for the use of N-Desmethyl Pimavanserin as an

analytical standard in a Liquid Chromatography-Mass Spectrometry (LC-MS/MS) assay, based

on published research.[4][6]

Preparation of Standard Stock and Working Solutions:
Stock Solution: Accurately weigh a precise amount of N-Desmethyl Pimavanserin
analytical standard and dissolve it in a suitable solvent, such as dimethyl sulfoxide (DMSO)

[1], to a known concentration (e.g., 1 mg/mL).
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Working Solutions: Prepare a series of working solutions by serially diluting the stock

solution with an appropriate solvent (e.g., acetonitrile or methanol) to create calibration

standards and quality control (QC) samples at various concentration levels.

Sample Preparation (Plasma):
The protein precipitation method is a common technique for extracting the analyte from

biological matrices like plasma.[6]

Aliquot 10 µL of the plasma sample into a microcentrifuge tube.

Add 10 µL of acetonitrile to the plasma sample.

Add 50 µL of an acetonitrile solution containing a suitable internal standard.

Vortex the mixture for 1 minute to ensure thorough mixing.

Centrifuge the samples at 14,000 × g for 10 minutes to precipitate the proteins.

Carefully transfer 40 µL of the supernatant to a new tube.

Add 40 µL of a 50% acetonitrile solution and vortex to mix.

The resulting solution is ready for LC-MS/MS analysis.

LC-MS/MS Method Validation:
The analytical method should be validated according to relevant guidelines (e.g., ICH M10) to

ensure its reliability.[6] Key validation parameters include:

Selectivity: Assessed by comparing the chromatograms of blank plasma with those of spiked

plasma samples to ensure no interference from endogenous components.[4][6]

Linearity: Determined by analyzing a series of calibration standards to establish the

concentration range over which the detector response is proportional to the analyte

concentration.
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Accuracy and Precision: Evaluated by analyzing QC samples at multiple concentration levels

on the same day (intra-day) and on different days (inter-day).[6]

Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the

analyte that can be reliably detected and quantified, respectively.

Visualizations
Metabolic Pathway of Pimavanserin
The following diagram illustrates the metabolic conversion of Pimavanserin to its active

metabolite, N-Desmethyl Pimavanserin, primarily mediated by the CYP3A4 enzyme.
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Caption: Metabolic conversion of Pimavanserin to N-Desmethyl Pimavanserin.

Procurement and Verification Workflow
This diagram outlines the logical steps for procuring and verifying an analytical standard of N-
Desmethyl Pimavanserin.
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Procurement and Verification of Analytical Standard
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Caption: Workflow for procuring and verifying an analytical standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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